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An In-Depth Examination of Plant-Based and Marine Sources, Extraction Methodologies, and

Biosynthetic Pathways

Introduction

This technical guide provides a comprehensive overview of the natural sources of Squalene, a

triterpene of significant interest to the pharmaceutical, cosmetic, and nutraceutical industries. It

is important to note that the term "Squamolone" as initially queried did not yield relevant

scientific data; therefore, this document will focus on the well-documented compound

Squalene. Squalene serves as a crucial intermediate in the biosynthesis of sterols, including

cholesterol in animals and phytosterols in plants.[1][2] Its unique chemical structure and

biological activities, such as antioxidant, emollient, and potential anti-cancer properties, have

driven extensive research into its natural origins and extraction methods.[2][3][4] This guide is

intended for researchers, scientists, and drug development professionals, offering detailed

information on Squalene's natural reservoirs, quantitative data, and the experimental protocols

for its isolation and analysis.

Natural Sources of Squalene
Squalene is widely distributed in nature, found in various plant, animal, and microbial sources.

[3][4] Historically, the liver of deep-sea sharks was the primary commercial source, prized for its

high Squalene content.[1][5] However, due to ethical and sustainability concerns regarding

marine ecosystems, there has been a significant shift towards identifying and utilizing plant-

based and microbial sources.[3][5]
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Among plant sources, Amaranth seed oil and olive oil are the most prominent and economically

viable alternatives, containing substantial concentrations of Squalene.[3][5] Other vegetable

oils, such as those from rice bran, palm, and wheat germ, also contain Squalene, albeit in

lower concentrations.[1][4] The concentration of Squalene can vary significantly depending on

the species, genotype, geographical location, and extraction method employed.[1]

Quantitative Data on Squalene Content
The following table summarizes the Squalene content in various natural sources, providing a

comparative overview for researchers seeking to identify high-yield starting materials.
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Natural Source Squalene Concentration Reference

Animal Sources

Shark Liver Oil
Remains the richest natural

source
[1]

Plant Sources

Amaranth Seed Oil 10.4 - 73.0 g/kg of oil [1]

Amaranth Seed 4.16 g/kg of seed [1]

Olive Oil
1.7 - 4.6 g/kg of oil; up to 564

mg/100 g
[1]

Olive Oil Deodorizer Distillate

(OODD)

Initial amount of 24.10%

(wt/wt)
[1]

Palm Oil 250 - 540 mg/L [1]

Palm Oil Deodorizer Distillate

(PODD)
2,400 - 13,500 mg/L [1]

Grape Seed Oil 14.1 mg/100 g [1]

Hazelnut Oil 27.9 mg/100 g [1]

Peanut Oil 27.4 mg/100 g [1]

Corn Oil
0.1 - 0.17 g/kg of oil; up to 27.4

mg/100 g
[1]

Soybean Oil
0.03 - 0.2 g/kg of oil; up to 9.9

mg/100 g
[1]

Sunflower Oil 0 - 0.19 g/kg of oil [1]

Wheat Germ Oil Mentioned as a source [4]

Experimental Protocols for Squalene Isolation and
Quantification
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The extraction and purification of Squalene from its natural sources are critical steps for its

utilization in various applications. The choice of extraction method can significantly impact the

yield and purity of the final product.

Solvent Extraction (Soxhlet Extraction)
This traditional method is widely used for the extraction of lipids, including Squalene, from solid

matrices.

Principle: The solid material containing Squalene is placed in a thimble, and a suitable

organic solvent is continuously refluxed through the sample. The solvent dissolves the

Squalene, which is then collected in the distillation flask.

Apparatus: Soxhlet extractor, heating mantle, round-bottom flask, condenser, and extraction

thimble.

Solvent: Hexane is a commonly used solvent due to its low cost and high extraction

efficiency.[6] Petroleum ether is also utilized.[1]

Procedure:

The dried and ground plant material (e.g., amaranth seeds) is placed in the extraction

thimble.

The thimble is placed in the Soxhlet extractor.

The round-bottom flask is filled with the extraction solvent (e.g., hexane).

The apparatus is assembled, and the solvent is heated to its boiling point.

The extraction is carried out for a specified period (e.g., several hours) until the extraction

is complete.

The solvent is then evaporated under reduced pressure to obtain the crude extract

containing Squalene.

Notes: While effective, this method may involve the use of large volumes of organic solvents,

which can have environmental and safety implications.[6]
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Supercritical Fluid Extraction (SFE)
SFE is a more modern and environmentally friendly technique that utilizes a supercritical fluid,

typically carbon dioxide, as the extraction solvent.

Principle: Supercritical CO₂ has properties of both a liquid and a gas, allowing it to effuse

through solid materials like a gas and dissolve compounds like a liquid. By manipulating

temperature and pressure, the solvating power of the supercritical fluid can be precisely

controlled to selectively extract Squalene.[7]

Apparatus: Supercritical fluid extractor, which includes a high-pressure pump, an extraction

vessel, a pressure regulator, and a collection vessel.

Solvent: Supercritical Carbon Dioxide (SC-CO₂). A co-solvent may be added to enhance

extraction efficiency.[6]

Procedure (Example for Amaranth Oil):

The ground amaranth seeds are packed into the extraction vessel.

The system is pressurized with CO₂ to the desired level (e.g., 200 bar).

The temperature of the extraction vessel is raised to the setpoint (e.g., 50°C).

The supercritical CO₂ is then passed through the extraction vessel at a specific flow rate

(e.g., 2.0 SL/min) for a defined duration (e.g., 2 hours).[1]

The pressure is then reduced in the collection vessel, causing the CO₂ to return to its

gaseous state and the extracted Squalene to precipitate.

Advantages: SFE offers high selectivity, shorter extraction times, and avoids the use of toxic

organic solvents, resulting in a high-purity extract.[3][6] For instance, SC-CO₂ extraction from

amaranth oil yielded a squalene concentration of 15.3% (wt), compared to 6.0% (wt) with

Soxhlet extraction using petroleum ether.[1]

Quantitative Determination of Squalene
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After extraction, the concentration of Squalene is typically determined using chromatographic

techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common method for the

identification and quantification of volatile and semi-volatile compounds like Squalene. The

sample is vaporized and separated based on its boiling point and interaction with the

stationary phase of the GC column. The mass spectrometer then fragments the eluted

compounds, providing a unique mass spectrum for identification and quantification.

High-Performance Liquid Chromatography (HPLC): HPLC can also be used, often with a UV

or evaporative light scattering detector (ELSD), for the quantification of Squalene.

Biosynthesis of Squalene
Squalene is synthesized in plant cells via the mevalonate (MVA) or the methylerythritol

phosphate (MEP) pathway.[2] Both pathways lead to the formation of isopentenyl diphosphate

(IPP) and its isomer dimethylallyl diphosphate (DMAPP), which are the universal five-carbon

building blocks for all isoprenoids.

Caption: Biosynthesis of Squalene via the MVA and MEP pathways.

Conclusion
Squalene remains a compound of high interest for various industrial applications. While shark

liver oil has historically been the primary source, the focus has rightly shifted to sustainable

plant-based alternatives, with amaranth and olive oils being the most promising. This guide has

provided a technical overview of the key natural sources of Squalene, presented quantitative

data to aid in source selection, and detailed the principal extraction methodologies. The choice

of extraction technique, particularly the use of supercritical fluid extraction, can significantly

enhance the yield and purity of Squalene, paving the way for its broader application in a more

sustainable manner. Further research into optimizing extraction protocols and exploring novel

microbial production platforms will be crucial in meeting the growing global demand for this

valuable natural compound.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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